3-(2,4,5-Trimethoxy-phenyl)-propionic acid

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 3-(2,4,5-trimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C12H16O5/c1-15-9-7-11(17-3)10(16-2)6-8(9)4-5-12(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key: UGHPWKLKDZLPNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CCC(=O)O)OC)OC

Description

3-(2,4,5-Trimethoxy-phenyl)-propionic acid is an organic compound with the molecular formula C12H16O5 It is a derivative of phenylpropionic acid, where the phenyl ring is substituted with three methoxy groups at the 2, 4, and 5 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4,5-Trimethoxy-phenyl)-propionic acid typically involves the reaction of 2,4,5-trimethoxybenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation. The reaction conditions often include:

Base: Sodium ethoxide or potassium carbonate

Solvent: Ethanol or methanol

Temperature: Reflux conditions

An alternative method involves the use of 2,4,5-trimethoxybenzyl bromide with diethyl malonate, followed by hydrolysis and decarboxylation .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-(2,4,5-Trimethoxy-phenyl)-propionic acid undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction of the carboxylic acid group to form alcohols.

Substitution: Electrophilic aromatic substitution reactions due to the presence of methoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Halogenation using bromine (Br2) or chlorination using chlorine (Cl2) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 3-(2,4,5-trimethoxy-phenyl)-propanoic acid.

Reduction: Formation of 3-(2,4,5-trimethoxy-phenyl)-propanol.

Substitution: Formation of halogenated derivatives such as this compound bromide.

Scientific Research Applications

3-(2,4,5-Trimethoxy-phenyl)-propionic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating diseases such as cancer and neurodegenerative disorders.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 3-(2,4,5-Trimethoxy-phenyl)-propionic acid involves its interaction with specific molecular targets and pathways. It may exert its effects by:

Inhibiting enzymes: Such as cyclooxygenase (COX) involved in inflammation.

Modulating signaling pathways: Including those related to oxidative stress and apoptosis.

Binding to receptors: Such as G-protein coupled receptors (GPCRs) involved in various physiological processes.

Comparison with Similar Compounds

Similar Compounds

• 3-(2,4,5-Trimethoxy-phenyl)-acrylic acid
• 3-(2,4,5-Trimethoxy-phenyl)-propanol
• 2,4,5-Trimethoxybenzaldehyde

Uniqueness

3-(2,4,5-Trimethoxy-phenyl)-propionic acid is unique due to its specific substitution pattern on the phenyl ring, which imparts distinct chemical and biological properties. Compared to its analogs, it may exhibit different reactivity and potency in various applications .